Cas no 20092-54-0 (4-Chloro-2-(4-chlorophenyl)sulfanylbenzoic Acid)

• Product Name: 4-Chloro-2-(4-chlorophenyl)sulfanylbenzoic Acid
• CAS No: 20092-54-0
• MF: C₁₃H₈Cl₂O₂S
• MW: 299.172420501709
• CID: 4633599
• PubChem ID: 55224223
• Update Time: 2025-10-31

4-Chloro-2-(4-chlorophenyl)sulfanylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(4-chlorophenyl)sulfanylbenzoic Acid

• Inchi： 1S/C13H8Cl2O2S/c14-8-1-4-10(5-2-8)18-12-7-9(15)3-6-11(12)13(16)17/h1-7H,(H,16,17)
• InChI Key： CENXGFUFMFJOCH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Cl)C=C1SC1=CC=C(Cl)C=C1

Additional information on 4-Chloro-2-(4-chlorophenyl)sulfanylbenzoic Acid

4-Chloro-2-(4-chlorophenyl)sulfanylbenzoic Acid (CAS No. 20092-54-0)

4-Chloro-2-(4-chlorophenyl)sulfanylbenzoic Acid, also known by its CAS registry number CAS No. 20092-54-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a chlorine atom at the 4-position and a sulfanyl group attached to a 4-chlorophenyl ring at the 2-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular formula of 4-Chloro-2-(4-chlorophenyl)sulfanylbenzoic Acid is C11H7Cl2O3S, and its molecular weight is approximately 316.17 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but more soluble in organic solvents such as dichloromethane and ethyl acetate. Its melting point is around 185°C, and it exhibits moderate stability under normal storage conditions.

Recent studies have highlighted the potential of 4-Chloro-2-(4-chlorophenyl)sulfanylbenzoic Acid in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anticancer drug discovery. The sulfanyl group in the molecule has been shown to enhance its bioavailability and pharmacokinetic properties, making it an attractive candidate for further investigation.

In addition to its pharmacological applications, this compound has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit promising properties for gas storage, catalysis, and sensing applications, underscoring the versatility of CAS No. 20092-54-0.

The synthesis of 4-Chloro-2-(4-chlorophenyl)sulfanylbenzoic Acid typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, the compound's biodegradability and ecological impact have been subjects of recent research. Studies indicate that under aerobic conditions, it undergoes slow degradation, with microbial activity playing a significant role. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 4-Chloro-2-(4-chlorophenyl)sulfanylbenzoic Acid (CAS No. 20092-54-0) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key molecule for future research and development efforts.